4-(4-Amino-2-nitro-phenylsulfanyl)-phenol

• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol
• IUPAC Name: 4-(4-amino-2-nitrophenyl)sulfanylphenol
• InChI: InChI=1S/C12H10N2O3S/c13-8-1-6-12(11(7-8)14(16)17)18-10-4-2-9(15)3-5-10/h1-7,15H,13H2
• InChI Key: WIMWZBDDOZWDOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)SC2=C(C=C(C=C2)N)[N+](=O)[O-]

Description

4-(4-Amino-2-nitro-phenylsulfanyl)-phenol is a useful research compound. Its molecular formula is C12H10N2O3S and its molecular weight is 262.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-3-nitro aniline (1.0 g, 5.79 mmol), 4-hydroxythiophenol (0.75 g, 6.00 mmol), cesium carbonate (3.9 g, 12 mmol) in dimethylsulfoxide (10 ml) was heated at 100° C. for 16 hours. Afterwards ice water (50 mL) was added to the solution and the resultant slurry was treated with ethyl acetate (100 ml). The layers were separated and the organic layer was washed with 10% sodium bicarbonate and 10% sodium chloride, then dried over anhydrous sodium sulfate. The drying agent was filtered and solvent was removed under vacuum leaving a red solid as the title compound, (1.45 g, 92%).